Cas no 521949-10-0 (Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1))

Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1) structure
521949-10-0 structure
Product name:Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
CAS No:521949-10-0
MF:C21H20BrNO2
MW:398.293004989624
CID:1576213

Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
    • Benzoic acid, 3-bromo-, compd. with N-(phenylmethyl)benzenemethanamine (1:1)
    • Inchi: 1S/C14H15N.C7H5BrO2/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14;8-6-3-1-2-5(4-6)7(9)10/h1-10,15H,11-12H2;1-4H,(H,9,10)
    • InChI Key: VWYQULOOELNXDB-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)NCC1C=CC=CC=1.C(C1C=CC=C(Br)C=1)(=O)O

Computed Properties

  • Exact Mass: 397.0678

Experimental Properties

  • PSA: 49.33

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